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Compound of Interest

Compound Name:

2-(4-

(Trifluoromethoxy)phenyl)ethanami

ne

Cat. No.: B068252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-(4-
(Trifluoromethoxy)phenyl)ethanamine (CAS No. 170015-99-3). Adherence to these

guidelines is crucial to ensure personnel safety and maintain the integrity of the compound for

research and development purposes.

Chemical and Physical Properties
2-(4-(Trifluoromethoxy)phenyl)ethanamine is a fluorinated organic compound with the

following properties:
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Property Value

Molecular Formula C9H10F3NO

Molecular Weight 205.18 g/mol [1]

Appearance Colorless to light yellow liquid

Boiling Point 211°C[1]

Flash Point 81°C[1]

Density 1.233 g/cm³[1]

pKa 9.60 ± 0.10 (Predicted)[1]

Solubility Slightly soluble in water[2]

Storage Procedures
Proper storage is essential to maintain the stability and purity of 2-(4-
(Trifluoromethoxy)phenyl)ethanamine.

General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Temperature: Recommended storage is at room temperature.[1][4]

Light and Atmosphere: Keep in a dark place under an inert atmosphere to prevent

degradation.[1][4]

Incompatibilities: Store away from incompatible materials, particularly acids.[5]

Long-term Storage: For long-term storage, ensure the container is sealed and stored in a

designated corrosives area.[5]

Handling Procedures and Personal Protective
Equipment (PPE)
This compound is classified as hazardous and requires strict safety precautions during

handling. It is known to cause severe skin burns, eye damage, and may cause respiratory
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irritation.[6]

3.1. Engineering Controls

Ventilation: Always handle this compound in a properly functioning chemical fume hood.[3][5]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[5]

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling this substance:

Eye and Face Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

tasks with a higher risk of splashing, consider additional protective clothing.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,

use a NIOSH/MSHA approved respirator with an appropriate cartridge for organic ammonia

derivatives.[5]

Experimental Protocols
4.1. Receiving and Initial Storage

Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE before handling the package.

Transport the unopened container to the designated storage area.

Log the compound into the chemical inventory system.

Store according to the procedures outlined in Section 2.

4.2. Weighing and Dispensing
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Don all required PPE as specified in Section 3.2.

Perform all weighing and dispensing operations within a chemical fume hood.

Use a clean, dry, and compatible container for the aliquot.

Carefully uncap the primary container, avoiding any splashes.

Use a clean pipette or syringe to transfer the desired amount of the liquid.

Securely recap the primary container immediately after dispensing.

Clean any minor spills within the fume hood immediately with an appropriate absorbent

material.

Properly label the secondary container with the chemical name, concentration, date, and

your initials.

Workflow for Handling and Storage
The following diagram illustrates the standard workflow for the safe handling and storage of 2-
(4-(Trifluoromethoxy)phenyl)ethanamine.
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Caption: Workflow for handling and storage of 2-(4-(Trifluoromethoxy)phenyl)ethanamine.
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Emergency Procedures
6.1. Spills

Small Spills: For minor spills within a fume hood, use an inert absorbent material to soak up

the liquid. Place the contaminated material in a sealed, labeled container for hazardous

waste disposal.

Large Spills: Evacuate the area immediately. Keep personnel upwind of the spill. Prevent the

spill from entering drains. Contact the institution's emergency response team.

6.2. First Aid

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a poison center or doctor immediately.[3][5]

Skin Contact: If on skin or hair, immediately remove all contaminated clothing. Rinse the skin

with water/shower for at least 15 minutes.[5] Call a physician immediately.[5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes.[5] Seek immediate

medical attention.[5]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting.[3][5] Call a poison center

or doctor immediately.

Disposal
Dispose of unused material and contaminated waste in accordance with local, state, and

federal regulations. All waste must be placed in a properly labeled and sealed container for

hazardous waste disposal.

Incompatible Materials
Avoid contact with strong acids and oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 2-(4-TRIFLUOROMETHYL-PHENYL)-ETHYLAMINE | 775-00-8 [chemicalbook.com]

3. keyorganics.net [keyorganics.net]

4. (2-[4-(TRIFLUOROMETHOXY)PHENYL]ETHYL)AMINE | 123195-23-3
[m.chemicalbook.com]

5. fishersci.com [fishersci.com]

6. chemical-label.com [chemical-label.com]

To cite this document: BenchChem. [Application Notes and Protocols for 2-(4-
(Trifluoromethoxy)phenyl)ethanamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068252#handling-and-storage-procedures-for-2-4-
trifluoromethoxy-phenyl-ethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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